molecular formula C8H7BrN2S B2885045 5-Bromo-N-methyl-1,3-benzothiazol-2-amine CAS No. 612527-78-3

5-Bromo-N-methyl-1,3-benzothiazol-2-amine

Cat. No. B2885045
CAS RN: 612527-78-3
M. Wt: 243.12
InChI Key: RHEIKUIELFJNSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-N-methyl-1,3-benzothiazol-2-amine is a chemical compound with the CAS Number: 612527-78-3. It has a molecular weight of 243.13 . It is a powder in physical form .


Synthesis Analysis

The synthesis of benzothiazole derivatives can be divided into conventional multistep processes and one-pot, atom economy procedures . The reactions of 2-amino- and 2-mercaptothiazole derivatives provide a powerful, modern tools for the design of a wide variety of aromatic azoles .


Molecular Structure Analysis

The InChI code of 5-Bromo-N-methyl-1,3-benzothiazol-2-amine is 1S/C8H7BrN2S/c1-10-8-11-6-4-5 (9)2-3-7 (6)12-8/h2-4H,1H3, (H,10,11) .


Chemical Reactions Analysis

Benzothiazole derivatives are highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles . They are effective against various types of cancer cell lines through a multitude of mechanisms .


Physical And Chemical Properties Analysis

5-Bromo-N-methyl-1,3-benzothiazol-2-amine is a powder in physical form . It has a molecular weight of 243.13 .

Scientific Research Applications

Pharmacology

5-Bromo-N-methyl-1,3-benzothiazol-2-amine: has been explored for its potential in pharmacology, particularly in the development of indole derivatives . These derivatives are significant due to their presence in natural products and drugs, showing properties that are vital for treating cancer, microbial infections, and various disorders .

Anti-Tubercular Agents

Recent studies have highlighted the synthesis of new benzothiazole-based anti-tubercular compounds . These compounds exhibit promising activity against Mycobacterium tuberculosis, with some derivatives showing better inhibition potency than standard drugs. The compound’s role in this context is pivotal for developing new therapeutic agents .

Organic Synthesis

In organic chemistry, 5-Bromo-N-methyl-1,3-benzothiazol-2-amine is used as a building block for synthesizing various heterocyclic compounds. Its reactivity allows for the construction of complex molecules through reactions like diazo-coupling and Knoevenagel condensation, which are fundamental in creating pharmacologically active molecules .

Medicinal Chemistry

The compound serves as an intermediate in medicinal chemistry, aiding in the synthesis of molecules with potential therapeutic effects. It’s particularly useful in the design of allosteric enhancers for receptors like the A1 adenosine receptor, which plays a role in cardiovascular function .

Drug Development

In drug development, 5-Bromo-N-methyl-1,3-benzothiazol-2-amine is valuable for its role in the synthesis of benzothiazole derivatives. These derivatives are being investigated for their antibacterial properties, with some showing comparable efficacy to established antibiotics like ciprofloxacin against certain bacterial strains .

Chemical Engineering

In chemical engineering, this compound is involved in process development and optimization. Its use in synthesizing complex molecules contributes to the advancement of chemical manufacturing processes, which is crucial for producing high-purity chemicals for various applications .

Safety and Hazards

The safety information for 5-Bromo-N-methyl-1,3-benzothiazol-2-amine includes GHS07 Pictograms and the Signal Word Warning. The Hazard Statements include H302, H315, H319, H335 . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed .

Future Directions

Benzothiazoles play a special role in the design of biologically active compounds . The results made from this study will provide an initial platform to generate more potent inhibitors of α-syn and tau 2N4R oligomer and fibril formation .

properties

IUPAC Name

5-bromo-N-methyl-1,3-benzothiazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrN2S/c1-10-8-11-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3,(H,10,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHEIKUIELFJNSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=NC2=C(S1)C=CC(=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrN2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-N-methyl-1,3-benzothiazol-2-amine

CAS RN

612527-78-3
Record name 5-bromo-N-methyl-1,3-benzothiazol-2-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.